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Compound of Interest

Compound Name: 5-Methylindan

Cat. No.: B054010

An In-depth Technical Guide on 5-Methylindan: Molecular Weight and Formula

This guide provides a detailed overview of the molecular weight and chemical formula of 5-
Methylindan, a compound relevant to researchers, scientists, and professionals in drug
development.

Chemical Identity

Synonyms: 5-methyl-2,3-dihydro-1H-indene, Indan, 5-methyl-[1][2]

Molecular Formula and Weight

The chemical composition and molecular mass are fundamental properties for any chemical
compound. For 5-Methylindan, these are well-established.

The molecular formula of 5-Methylindan is C10H12.[1][2][3][4][5] This indicates that each
molecule of 5-Methylindan contains 10 carbon atoms and 12 hydrogen atoms. The molecular
weight has been determined by multiple sources, with slight variations depending on the
calculation method and isotopic composition considered. The computed molecular weight is
approximately 132.20 g/mol .[1] Other reported values include 132.205 g/mol [3][4], 132.2023
g/mol [2], and simply 132.2 g/mol .[6][7]

Below is a summary of the key quantitative data for 5-Methylindan.
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Parameter Value Source

PubChem[1], LookChem[3],

Molecular Formula C10H12
NIST[2]
Molecular Weight 132.20 g/mol PubChem[1]
. LookChem([3],
Molecular Weight 132.205 g/mol ]
ChemSynthesis[4]
Molecular Weight 132.2023 g/mol NIST WebBook[2]
Molecular Weight 132.2 g/mol ChemicalBook[6][7]

Structural and Logical Representation

To illustrate the relationship between the compound's name, its elemental composition
(formula), and its resulting mass (molecular weight), the following diagram is provided.
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Caption: Logical relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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